DABCO as a practical catalyst for aromatic halogenation with N-halosuccinimides†
RSC Advances Pub Date: 2022-03-02 DOI: 10.1039/D2RA00197G
Abstract
A simple and practical synthetic approach for synthesis of aromatic halides is developed. Simple Lewis base, DABCO, is used as the catalyst. This arene halogenation process proceedes conveniently and efficiently at ambient conditions, providing the desired products in good to excellent yields and selectivity.
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